Cas no 1804525-77-6 (2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1804525-77-6
• MF: C₇H₇F₃IN₃O
• MW: 333.04966378212
• CID: 4930808
• Update Time: 2025-06-08

2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3IN3O/c8-7(9,10)15-4-1-3(2-12)14-6(13)5(4)11/h1H,2,12H2,(H2,13,14)
• InChI Key： BKESTVBKGHMZJZ-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=C(CN)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine

Introduction to 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804525-77-6)

2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804525-77-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of this molecule, including its amino, iodine, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The presence of multiple functional groups in 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine makes it a versatile intermediate in organic synthesis. The amino groups, particularly the one at the 2-position and the aminomethyl group at the 6-position, provide opportunities for further derivatization through reactions such as nucleophilic substitution, condensation, or coupling processes. These modifications are crucial for generating novel compounds with tailored biological activities. Additionally, the iodine atom at the 3-position serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures.

The trifluoromethoxy group at the 4-position introduces electron-withdrawing effects and enhances lipophilicity, which can influence both the pharmacokinetic properties and binding affinity of the resulting drug candidates. These structural elements collectively make 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine a valuable building block in medicinal chemistry. Recent advancements in drug design have highlighted the importance of pyridine derivatives in developing treatments for various diseases, including cancer, infectious diseases, and neurological disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play critical roles in numerous biological pathways. Pyridine-based compounds have shown promise in this area due to their ability to modulate PPIs through direct binding or allosteric mechanisms. For instance, studies have demonstrated that pyridine derivatives can interfere with the interaction between client proteins and chaperones involved in protein folding and trafficking. This capability is particularly relevant in diseases where aberrant protein aggregation is a hallmark feature.

Moreover, the incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied due to their ability to enhance metabolic stability and binding affinity. The trifluoromethoxy group in 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine not only contributes to lipophilicity but also participates in hydrogen bonding interactions with biological targets. Such interactions are often critical for achieving high selectivity and efficacy. The iodine substituent further enhances the compound's utility by enabling facile modifications through cross-coupling reactions, allowing chemists to explore a wide range of structural variations.

One of the most compelling aspects of 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine is its potential application in fragment-based drug discovery (FBDD). FBDD is an approach that relies on identifying small molecular fragments with high affinity for biological targets and then linking these fragments together to generate lead compounds. The structural complexity and functional diversity of this compound make it an ideal candidate for generating novel fragments with therapeutic potential. By leveraging computational methods such as virtual screening or high-throughput screening (HTS), researchers can rapidly identify promising derivatives for further optimization.

Recent studies have also explored the use of 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine as a scaffold for developing kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways and are frequently dysregulated in cancer and other diseases. Pyridine-based kinase inhibitors have been successfully marketed as anticancer agents, highlighting the importance of this class of compounds. The combination of amino groups, iodine atoms, and trifluoromethoxy substituents in 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine provides multiple sites for optimization to achieve high selectivity against specific kinases.

The development of new synthetic methodologies has further enhanced the utility of 2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine as a starting material. Advances in transition-metal-catalyzed reactions have enabled efficient construction of complex pyridine derivatives under mild conditions. For example, palladium-catalyzed cross-coupling reactions can be used to introduce new substituents at various positions while preserving the integrity of existing functional groups. These methods have significantly accelerated the discovery process by allowing rapid diversification of molecular structures.

In conclusion,2-Amino-6-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804525-77-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and versatility make it an invaluable tool for synthetic chemists and medicinal biologists seeking to develop novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.